BE“GHE Foundational & Exploratory

Check Availability & Pricing

Technical Data Sheet: 3-(Difluoromethoxy)-4-
hydroxybenzaldehyde and Its Isomer

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

3-(Difluoromethoxy)-4-
Compound Name:
hydroxybenzaldehyde

Cat. No.: B143670

Introduction

This technical guide provides a detailed overview of the molecular formula and weight for 3-
(Difluoromethoxy)-4-hydroxybenzaldehyde. It is important to note that the chemical
literature and commercial availability predominantly feature the isomeric compound, 4-
(Difluoromethoxy)-3-hydroxybenzaldehyde. This document will focus on the properties of the
more commonly referenced isomer, which plays a significant role as an intermediate in the
synthesis of pharmaceutical compounds such as Roflumilast, a phosphodiesterase-4 (PDE4)
inhibitor.[1][2][3] The difluoromethoxy group in this compound enhances metabolic stability and
lipophilicity, which are desirable characteristics in drug development.|[3]

Chemical Properties and ldentification

The following table summarizes the key quantitative data for 4-(Difluoromethoxy)-3-
hydroxybenzaldehyde.
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Property Value

Molecular Formula C8H6F203[1][4][5]

Molecular Weight 188.13 g/mol [4][5][6][7]

CAS Number 151103-08-1[1][2][5]
Appearance White to off-white powder[1][2]
Melting Point 83-85 °C[2] or 90 °CJ[8]

Boiling Point 280.6+35.0 °C at 760 mmHg[1]
Density 1.4+0.1 g/cm3[1]

Chemical Structure and ldentifiers

The relationship between the common name and its fundamental chemical identifiers is
illustrated below.

4-(Difluoromethoxy)-3-hydroxybenzaldehyde

T

Molecular Formula Molecular Weight CAS Number
C8H6F203 188.13 g/mol 151103-08-1

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States
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